Cas no 156-59-2 (cis-1,2-Dichloroethylene)

Cis-1,2-Dichloroethylene is a versatile organic compound with a high boiling point and low volatility. It is widely used in the production of polyvinyl chloride (PVC) and as a solvent in various industrial applications. Its unique molecular structure contributes to its stability and effectiveness in chemical reactions, making it an essential intermediate in the chemical industry.
cis-1,2-Dichloroethylene structure
cis-1,2-Dichloroethylene structure
Product Name:cis-1,2-Dichloroethylene
CAS No:156-59-2
MF:C2H2Cl2
MW:96.9432787895203
MDL:MFCD00000925
CID:95455
PubChem ID:24894011
Update Time:2026-05-14

cis-1,2-Dichloroethylene Chemical and Physical Properties

Names and Identifiers

    • c2h2cl2,96.9442,(Z)-1,2-dichloroethene
    • CIS-1,2-DICHLOROETHYLENE
    • Cis-Acetylene Dichloride
    • cis-1,2-Dichloroethylene (stabilized with MEHQ)
    • (Z)-1,2-Dichloroethene
    • cis-1,2-Dichloroethene
    • cis-1,2-Dichloroethene solution
    • cis-1,2-Dichloroetheneneat
    • Cis-1,2-dichloroethylene in Methanol
    • cis-1,2-Dichloroethylene,stabilized
    • cis-1,2-DCE
    • R 1130c
    • cis-1,2-Dichlorethylene
    • cis-Dichloroethene
    • cis-DCE
    • hcc1130c
    • cis-Dichlorethen
    • cis-Dichlorethylen
    • acetalynedichloride
    • cis-dichlorethylene
    • cisdichloroethylene
    • r1130c
    • (Z)-CHCl=CHCl
    • Cis-1，2-dichloroethylene in methano
    • cis-1,2-Dichloroethylene
    • MDL： MFCD00000925
    • Inchi： InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1-
    • InChI Key： KFUSEUYYWQURPO-UPHRSURJSA-N
    • SMILES： C(=C/Cl)/Cl

Computed Properties

  • Exact Mass: 95.95340
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 19.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless liquid with chloroform like odor.
  • Density: 1.284 g/mL at 25 °C(lit.)
  • Melting Point: −80 °C (lit.)
  • Boiling Point: 60 °C(lit.)
  • Flash Point: Fahrenheit: 42.8 ° f
    Celsius: 6 ° c
  • Refractive Index: n20/D 1.449(lit.)
  • PSA: 0.00000
  • LogP: 1.93520
  • Solubility: Slightly soluble in water. It can be miscible with ethanol, ether and other organic solvents.
  • Merck: 14,92
  • Color/Form: 2000 μg/mL in methanol
  • Sensitiveness: Sensitive to light

cis-1,2-Dichloroethylene Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Danger
  • Hazard Statement： H225-H332-H412
  • Warning Statement： P210-P273
  • Hazardous Material transportation number：UN 1150 3/PG 2
  • WGK Germany：2
  • Hazard Category Code： 11-20-52/53
  • Safety Instruction： S16-S29-S61-S7
  • FLUKA BRAND F CODES：1-8-10
  • RTECS：KV9420000
  • Hazardous Material Identification： F Xn T
  • Risk Phrases：R11; R20; R52/53
  • Packing Group：II
  • Safety Term：3.1
  • HazardClass：3.1
  • PackingGroup：II
  • Storage Condition：2-8°C
  • Packing Group：II
  • Hazard Level：3.1

cis-1,2-Dichloroethylene Customs Data

  • HS CODE：2903299090
  • Customs Data：

    China Customs Code:

    2903299090

    Overview:

    HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

cis-1,2-Dichloroethylene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D119830-2ml
cis-1,2-Dichloroethylene
 156-59-2 0.985mg/ml,:
2ml
 ¥238.90 2023-09-03
TRC
D434365-1g
(Z)-1,2-Dichloroethene
 156-59-2
1g
 $ 201.00 2023-09-07
TRC
D434365-5g
(Z)-1,2-Dichloroethene
 156-59-2
5g
 $ 952.00 2023-09-07
TRC
D434365-10g
(Z)-1,2-Dichloroethene
 156-59-2
10g
 $ 1610.00 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X79265-2ml
(Z)-1,2-Dichloroethene
 156-59-2 1.0 mg/mL in Methanol
2ml
 ¥238.0 2023-09-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
D62004-1G
cis-1,2-Dichloroethylene
 156-59-2
1g
 ¥546.48 2023-11-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
D62004-10G
cis-1,2-Dichloroethylene
 156-59-2
10g
 ¥2705.97 2023-11-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
D62004-50G
cis-1,2-Dichloroethylene
 156-59-2
50g
 ¥6080.58 2023-11-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-QZ662-0.5ml
cis-1,2-Dichloroethylene
 156-59-2 0.985mg/ml,:
0.5ml
 109.0CNY 2021-08-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
48597
cis-1,2-Dichloroethylene
 156-59-2 analytical standard
1g
 ￥681.74 2022-02-22

cis-1,2-Dichloroethylene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:156-59-2)cis-1，2-Dichloroethene
Order Number:LE13943
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com

cis-1,2-Dichloroethylene Related Literature

Related Categories

156-59-2 (cis-1,2-Dichloroethylene) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:156-59-2)cis-1，2-Dichloroethene
LE13943
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email